Cas no 1804836-41-6 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid)
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid
-
- Inchi: 1S/C8H5F3INO3/c1-3-6(16-8(9,10)11)5(7(14)15)4(12)2-13-3/h2H,1H3,(H,14,15)
- InChI Key: SULZZEDFRNLRTP-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C)C(=C1C(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- XLogP3: 2.6
- Topological Polar Surface Area: 59.4
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093187-1g |
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid |
1804836-41-6 | 97% | 1g |
$1,504.90 | 2022-04-01 |
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid
Research Brief on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1804836-41-6)
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1804836-41-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features make it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability.
Recent research has focused on the synthetic pathways and optimization strategies for 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the iodo substituent. This method not only improves the efficiency of the synthesis but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its application in drug development.
In addition to its synthetic utility, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid has been investigated for its biological activity. A recent preclinical study demonstrated its potential as a building block for kinase inhibitors targeting cancer-related pathways. The trifluoromethoxy group, in particular, was found to enhance the compound's lipophilicity and membrane permeability, thereby improving its pharmacokinetic properties. These findings were corroborated by in vitro assays showing significant inhibition of specific kinase targets at nanomolar concentrations.
Another area of interest is the compound's role in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid exhibited potent activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.
Despite these promising developments, challenges remain in the clinical translation of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid-based therapeutics. Issues such as off-target effects and metabolic clearance need to be addressed through further structural optimization and in vivo studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for future drug development efforts.
In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1804836-41-6) represents a valuable tool in the arsenal of medicinal chemists. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on refining its synthesis, exploring additional biological targets, and advancing its preclinical development to unlock its full potential in addressing unmet medical needs.
1804836-41-6 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)